Cas no 677704-61-9 (4-(4-methylpiperazin-1-yl)-3-(trifluoromethyl)benzoic acid)

• Product Name: 4-(4-methylpiperazin-1-yl)-3-(trifluoromethyl)benzoic acid
• CAS No: 677704-61-9
• MF: C₁₃H₁₅F₃N₂O₂
• MW: 288.265613794327
• MDL: MFCD18906426
• CID: 2123618
• PubChem ID: 57703851
• Update Time: 2025-10-21

4-(4-methylpiperazin-1-yl)-3-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-methylpiperazin-1-yl)-3-(trifluoromethyl)benzoic acid
• DB-331691
• CS-16641
• SY262233
• MFCD18906426
• SCHEMBL3533360
• CS-0101748
• AC9560
• AKOS017550387
• 4-(4-Methyl-1-piperazinyl)-3-(trifluoromethyl)benzoic Acid
• 4-(4-methylpiperazin-1-yl)-3-(trifluoromethyl)benzoicacid
• 4-(4-Methyl-1-piperazinyl)-3-(trifluoromethyl)-benzoic acid
• 677704-61-9
• 4-(4-Methyl-1-piperazinyl)-3-(trifluoromethyl)benzoicAcid

• MDL： MFCD18906426
• Inchi： 1S/C13H15F3N2O2/c1-17-4-6-18(7-5-17)11-3-2-9(12(19)20)8-10(11)13(14,15)16/h2-3,8H,4-7H2,1H3,(H,19,20)
• InChI Key： HKXLQXGDOXPKNY-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)C=CC=1N1CCN(C)CC1)(F)F

Computed Properties

• Exact Mass: 288.10856221g/mol
• Monoisotopic Mass: 288.10856221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 4-(4-methylpiperazin-1-yl)-3-(trifluoromethyl)benzoic acid

4-(4-Methylpiperazin-1-yl)-3-(trifluoromethyl)benzoic Acid: A Comprehensive Overview

4-(4-Methylpiperazin-1-yl)-3-(trifluoromethyl)benzoic acid, also known by its CAS number 677704-61-9, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a trifluoromethyl group and a 4-methylpiperazine substituent. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

The molecular structure of 4-(4-methylpiperazin-1-yl)-3-(trifluoromethyl)benzoic acid is defined by the presence of a benzene ring substituted with a trifluoromethyl group at the 3-position and a 4-methylpiperazine group at the 4-position. The benzoic acid moiety serves as a versatile platform for further chemical modifications, while the trifluoromethyl group introduces electron-withdrawing effects, enhancing the compound's reactivity and stability. The 4-methylpiperazine group, on the other hand, contributes to the compound's ability to form hydrogen bonds and participate in various biochemical interactions.

Recent studies have highlighted the potential of 4-(4-methylpiperazin-1-yl)-3-(trifluoromethyl)benzoic acid in drug discovery and development. Researchers have explored its role as a potential lead compound for designing novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. The compound's ability to modulate key biological pathways, such as kinase activity and receptor binding, has been extensively investigated in preclinical models.

In addition to its pharmacological applications, 4-(4-methylpiperazin-1-yl)-3-(trifluoromethyl)benzoic acid has also found utility in materials science. Its unique chemical properties make it an ideal candidate for synthesizing advanced materials, such as high-performance polymers and sensors. Recent advancements in nanotechnology have further expanded its potential applications, with researchers exploring its use in creating nanocomposites and functional coatings.

The synthesis of 4-(4-methylpiperazin-1-yl)-3-(trifluoromethyl)benzoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the benzoic acid backbone, followed by selective substitution reactions to introduce the trifluoromethyl and piperazine groups. The optimization of reaction conditions has been a focal point of recent research efforts, with scientists striving to improve yield and purity while minimizing environmental impact.

The physical and chemical properties of 4-(4-methylpiperazin-1-yl)-3-(trifluoromethyl)benzoic acid have been extensively characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into its molecular conformation, solubility, and thermal stability, which are critical parameters for its application in various fields.

In conclusion, 4-(4-methylpiperazin-1-yl)-3-(trifluoromethyl)benzoic acid, CAS number 677704-61-9, represents a promising compound with diverse applications across multiple disciplines. Its unique structure, coupled with its versatile chemical properties, positions it as a valuable tool for advancing scientific research and technological innovation. As ongoing studies continue to uncover new potentials for this compound, it is anticipated that it will play an increasingly important role in shaping future developments in pharmaceuticals, materials science, and beyond.